Cas no 1020722-66-0 ()

• CAS No: 1020722-66-0
• MF: C₁₀H₁₅BrN₂O₂
• MW: 275.142301797867
• CID: 870274
• Update Time: 2026-04-29

Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-ethyl-3-isobutyl-1H-pyrazole-5-carboxylic acid
• 4-Bromo-2-ethyl-5-isobutyl-2H-pyrazole-3-carboxylic acid
• 4-BROMO-1-ETHYL-3-(2-METHYLPROPYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID

Computed Properties

• Exact Mass: 274.03169g/mol
• Monoisotopic Mass: 274.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 275.14g/mol
• XLogP3: 2.7
• Topological Polar Surface Area: 55.1Ų